1-(3-chloro-4-methylphenyl)-5-[(3-methyl-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione

• Molecular Formula: C17H13ClN2O2S2
• Molecular Weight: 376.9 g/mol
• IUPAC Name: (5E)-1-(3-chloro-4-methylphenyl)-5-[(3-methylthiophen-2-yl)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C17H13ClN2O2S2/c1-9-3-4-11(7-13(9)18)20-16(22)12(15(21)19-17(20)23)8-14-10(2)5-6-24-14/h3-8H,1-2H3,(H,19,21,23)/b12-8+
• InChI Key: YPFRXISDLHVRBL-XYOKQWHBSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)N2C(=O)/C(=C/C3=C(C=CS3)C)/C(=O)NC2=S)Cl
• SMILES: CC1=C(C=C(C=C1)N2C(=O)C(=CC3=C(C=CS3)C)C(=O)NC2=S)Cl

Description

1-(3-chloro-4-methylphenyl)-5-[(3-methyl-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione, also known as CTMTP, is a compound that has gained attention for its potential use in scientific research. CTMTP is a heterocyclic compound that contains a pyrimidine ring and a thienyl group. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied.

Mechanism of Action

The mechanism of action of 1-(3-chloro-4-methylphenyl)-5-[(3-methyl-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is not fully understood. However, it is believed that this compound may exert its anticancer activity by inhibiting the activity of certain enzymes involved in cancer cell proliferation and survival. 1-(3-chloro-4-methylphenyl)-5-[(3-methyl-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione may also induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects
1-(3-chloro-4-methylphenyl)-5-[(3-methyl-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been shown to have a range of biochemical and physiological effects. In addition to its anticancer, antifungal, and antibacterial properties, 1-(3-chloro-4-methylphenyl)-5-[(3-methyl-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been shown to have anti-inflammatory activity. This compound may also have neuroprotective effects and could be studied as a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3-chloro-4-methylphenyl)-5-[(3-methyl-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in scientific research is its potential as a new anticancer agent. This compound has shown promising results in preclinical studies and could be a valuable addition to the current arsenal of cancer treatments. However, one limitation of using 1-(3-chloro-4-methylphenyl)-5-[(3-methyl-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.

Future Directions

There are several future directions for the study of 1-(3-chloro-4-methylphenyl)-5-[(3-methyl-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione. One area of research could focus on the development of new formulations of this compound that improve its solubility and bioavailability. Another direction could be the investigation of the potential use of 1-(3-chloro-4-methylphenyl)-5-[(3-methyl-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione as a treatment for other diseases, such as neurodegenerative disorders. Further research could also explore the mechanism of action of 1-(3-chloro-4-methylphenyl)-5-[(3-methyl-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione and identify potential targets for this compound in cancer cells.
Conclusion
1-(3-chloro-4-methylphenyl)-5-[(3-methyl-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione is a compound that has shown promise in scientific research for its potential use as an anticancer agent, as well as for its antifungal, antibacterial, anti-inflammatory, and neuroprotective properties. This compound has been synthesized using various methods, and its mechanism of action and physiological effects have been studied. While there are limitations to using 1-(3-chloro-4-methylphenyl)-5-[(3-methyl-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione in lab experiments, there are several future directions for the study of this compound that could lead to new treatments for a range of diseases.

Synthesis Methods

1-(3-chloro-4-methylphenyl)-5-[(3-methyl-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione can be synthesized using different methods. One of the most commonly used methods is the reaction between 3-chloro-4-methylphenylamine and 3-methyl-2-thiophenecarboxaldehyde in the presence of ammonium acetate and acetic acid. This reaction leads to the formation of 1-(3-chloro-4-methylphenyl)-5-[(3-methyl-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione as a yellow solid.

Scientific Research Applications

1-(3-chloro-4-methylphenyl)-5-[(3-methyl-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has been investigated for its potential use in scientific research. This compound has been shown to have significant anticancer activity and is being studied as a potential treatment for various types of cancer. 1-(3-chloro-4-methylphenyl)-5-[(3-methyl-2-thienyl)methylene]-2-thioxodihydro-4,6(1H,5H)-pyrimidinedione has also been shown to have antifungal and antibacterial properties, making it a potential candidate for the development of new antimicrobial agents.